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Compound of Interest

Compound Name: 4-Carboxypyrazole

Cat. No.: B133760 Get Quote

An In-Depth Technical Guide to the Physical
Properties of 4-Carboxypyrazole
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 4-
Carboxypyrazole (also known as Pyrazole-4-carboxylic acid), a heterocyclic compound of

interest in medicinal chemistry and agrochemical development.[1][2] Understanding these

properties is fundamental for its synthesis, purification, formulation, and application in research

and development.

Core Physicochemical Properties
4-Carboxypyrazole is an organic compound featuring a five-membered pyrazole ring

substituted with a carboxylic acid group at the 4-position.[1] This structure contributes to its

acidic nature and its physical characteristics, such as a high melting point and solubility in polar

solvents.[1] It typically presents as a white to off-white crystalline solid or powder.[1][3][4]

Quantitative Physical Data
The key physical properties of 4-Carboxypyrazole are summarized in the table below. These

values are essential for laboratory handling, reaction setup, and analytical method

development.
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Property Value Notes Source

Molecular Formula C₄H₄N₂O₂ - [1][3][5]

Molecular Weight 112.09 g/mol - [5]

Melting Point 275 - 282 °C
Decomposes upon

melting.
[3][4]

Water Solubility 75.1 g/L Predicted value. [6]

General Solubility Soluble

Soluble in polar

solvents like water

and alcohols.

[1]

Appearance

White to off-white

crystalline

solid/powder

- [1][3][4]

Metabolic Relationship
4-Carboxypyrazole is a known human metabolite of Fomepizole (4-methylpyrazole), a drug

used as an antidote for methanol and ethylene glycol poisoning.[6] The metabolic pathway is a

straightforward oxidation of the methyl group.

Fomepizole
(4-Methylpyrazole)

4-Carboxypyrazole

Oxidation
(in vivo)
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Caption: Metabolic conversion of Fomepizole to 4-Carboxypyrazole.
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Experimental Protocols
Detailed experimental data for the physical properties of 4-Carboxypyrazole are not

extensively published. However, the following sections describe standard methodologies for

determining melting point and solubility, which are applicable to this compound.

The melting point of a crystalline solid like 4-Carboxypyrazole is typically determined using the

capillary melting point method. This technique involves heating a small sample in a sealed

capillary tube and observing the temperature range over which it melts.

Workflow for Melting Point Determination
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Sample Preparation

Measurement

Dry the 4-Carboxypyrazole
sample thoroughly.

Finely crush the sample
into a powder.

Pack the powder into a
capillary tube (1-2 mm).

Place the capillary tube in a
melting point apparatus.

Heat the sample slowly
(1-2 °C/min near melting point).

Record T1: Temperature at
which the first liquid appears.

Record T2: Temperature at
which all solid has melted.

Melting Range = T1 - T2

Result

Click to download full resolution via product page

Caption: Standard workflow for melting point determination.
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Protocol:

Sample Preparation: A small amount of dry, purified 4-Carboxypyrazole is finely ground and

packed into a thin-walled capillary tube, which is then sealed at one end.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which allows for

controlled heating and clear observation of the sample.

Heating and Observation: The sample is heated at a steady, slow rate.

Data Recording: The temperature at which the first drop of liquid appears is recorded, as is

the temperature at which the entire sample becomes liquid. This range is reported as the

melting point. Given that 4-Carboxypyrazole decomposes, the temperature at which

decomposition (e.g., charring) begins is noted.[3]

To quantitatively determine the solubility of 4-Carboxypyrazole in a specific solvent (e.g.,

water, ethanol), the isothermal shake-flask method is a reliable and widely used technique.[7]

Workflow for Solubility Determination
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Add excess 4-Carboxypyrazole
to a known volume of solvent.

Seal the container to
prevent evaporation.

Agitate at a constant
temperature (e.g., 25°C)

for 24-72 hours.

Allow solid to settle.

Extract an aliquot of the
supernatant (saturated solution).

Filter the aliquot to remove
all solid particles.

Analyze the concentration of the
filtrate via a suitable method

(e.g., HPLC, UV-Vis).

Calculate Solubility
(e.g., in g/L or mol/L)

Click to download full resolution via product page

Caption: Workflow for the isothermal shake-flask solubility method.
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Protocol:

Preparation of Saturated Solution: An excess amount of solid 4-Carboxypyrazole is added

to a vial containing a precise volume of the solvent of interest. This ensures that a saturated

solution is formed at equilibrium.[7]

Equilibration: The vial is sealed and placed in a thermostatically controlled shaker or water

bath set to a specific temperature (e.g., 25 °C). The mixture is agitated for a sufficient period

(typically 24-72 hours) to ensure that solid-liquid equilibrium is reached.[7]

Sample Separation: After equilibration, the agitation is stopped, and the excess solid is

allowed to settle. A sample of the supernatant is carefully withdrawn.

Analysis: The concentration of 4-Carboxypyrazole in the clear, saturated solution is

determined using a calibrated analytical technique, such as High-Performance Liquid

Chromatography (HPLC) or UV-Vis spectroscopy. The result is reported as the solubility at

that specific temperature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physical properties of 4-Carboxypyrazole such as
melting point and solubility]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b133760#physical-properties-of-4-carboxypyrazole-
such-as-melting-point-and-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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